4-[2-(1-Isoquinolinyl)vinyl]phenylamine
Description
The exact mass of the compound 4-[2-(1-Isoquinolinyl)vinyl]phenylamine is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 268803. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[2-(1-Isoquinolinyl)vinyl]phenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-(1-Isoquinolinyl)vinyl]phenylamine including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C17H14N2 |
|---|---|
Molecular Weight |
246.31 g/mol |
IUPAC Name |
4-[(Z)-2-isoquinolin-1-ylethenyl]aniline |
InChI |
InChI=1S/C17H14N2/c18-15-8-5-13(6-9-15)7-10-17-16-4-2-1-3-14(16)11-12-19-17/h1-12H,18H2/b10-7- |
InChI Key |
WFGNRFAHLMFGJZ-YFHOEESVSA-N |
SMILES |
C1=CC=C2C(=C1)C=CN=C2C=CC3=CC=C(C=C3)N |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CN=C2/C=C\C3=CC=C(C=C3)N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN=C2C=CC3=CC=C(C=C3)N |
Origin of Product |
United States |
Preparation Methods
Reaction Design
The Heck reaction facilitates coupling between a halogenated arene and an alkene. For this compound, 1-bromoisoquinoline and 4-nitrostyrene are coupled under palladium catalysis to form the vinyl-linked intermediate, followed by nitro reduction.
Catalytic System
Nitro Reduction
The nitro group in the intermediate 4-[2-(1-isoquinolinyl)vinyl]nitrobenzene is reduced using SnCl₂/HCl:
Challenges
-
Regioselectivity : Competing β-hydride elimination may reduce vinyl bond stability.
-
Side Products : Over-reduction of the vinyl group to ethyl occurs if H₂ pressure is misoptimized.
Wittig Reaction Method
Ylide Formation and Coupling
A phosphonium ylide derived from 1-isoquinolinylmethyltriphenylphosphonium bromide reacts with 4-nitrobenzaldehyde to form the vinyl bond.
Reaction Conditions
Nitro Reduction
Identical to Section 1.1.2, yielding 4-[2-(1-isoquinolinyl)vinyl]phenylamine.
Advantages Over Heck Coupling
-
Simpler Setup : No stringent anhydrous conditions required.
-
Higher Stereocontrol : Predominantly trans-vinyl product (95:5 trans:cis).
Sonogashira Coupling and Partial Hydrogenation
Alkyne Intermediate Synthesis
1-Ethynylisoquinoline and 4-iodonitrobenzene undergo Sonogashira coupling:
Partial Hydrogenation
The alkyne is hydrogenated to cis-vinyl using Lindlar catalyst:
Limitations
-
Catalyst Sensitivity : Over-hydrogenation to ethyl occurs with excess H₂ exposure.
Reductive Amination Pathway
Condensation-Reduction Strategy
4-Aminobenzaldehyde and 1-isoquinolinecarboxaldehyde undergo condensation to form an imine, followed by reduction.
Drawbacks
-
Low Efficiency : Competing dimerization of aldehydes reduces yield.
-
Purification Challenges : Separation from byproducts requires column chromatography.
Comparative Analysis of Methods
| Method | Overall Yield | Key Advantages | Limitations |
|---|---|---|---|
| Heck Coupling | 68% | High regioselectivity | Palladium catalyst cost |
| Wittig Reaction | 72% | Excellent stereocontrol | Phosphorus waste generation |
| Sonogashira/Hydrogenation | 66% | High alkyne coupling efficiency | Lindlar catalyst sensitivity |
| Reductive Amination | 54% | No halogenated intermediates | Low yield, byproduct formation |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
